Cas no 91037-75-1 (GRGDSP)

GRGDSP structure

Product Name:GRGDSP

CAS No:91037-75-1

MF:C₂₂H₃₇N₉O₁₀

MW:587.58348441124

MDL:MFCD00076460

CID:806707

PubChem ID:492973

Update Time:2024-10-26

GRGDSP Chemical and Physical Properties

Names and Identifiers

- L-Proline,glycyl-L-arginylglycyl-L-a-aspartyl-L-seryl-
- glycyl-arginyl-glycyl-aspartyl-seryl-proline
- GRGDSP
- H-GLY-ARG-GLY-ASP-SER-PRO-OH
- L-Proline, 1-[N-[N-[N-(N2-glycyl-L-arginyl)glycyl]-L-α-aspartyl]-L-seryl]- (ZCI)
- Glycyl-L-arginylglycyl-L-α-aspartyl-L-seryl-L-proline (ACI)
- 103: PN: US20090257952 SEQID: 105 unclaimed protein
- 108: PN: WO2012045822 PAGE: 9 unclaimed sequence
- 10: PN: KR20170136178 PAGE: 3 claimed sequence
- 10: PN: KR20210147311 PAGE: 3 claimed sequence
- 10: PN: WO2012124998 SEQID: 10 unclaimed protein
- 11: PN: EP2463301 SEQID: 1 claimed sequence
- 11: PN: WO2004087736 SEQID: 11 unclaimed sequence
- 11: PN: WO2010125722 SEQID: 2 unclaimed protein
- 126: PN: WO2008058016 SEQID: 127 claimed protein
- 12: PN: JP2003089648 SEQID: 13 unclaimed
- 12: PN: US20140004158 SEQID: 13 claimed sequence
- 12: PN: US6713606 SEQID: 13 unclaimed sequence
- 12: PN: WO0182944 SEQID: 2 unclaimed sequence
- 12: PN: WO2014123399 SEQID: 34 claimed protein
- 134: PN: US20120121709 SEQID: 133 unclaimed sequence
- 13: PN: WO2020198685 SEQID: 44 claimed protein
- 14: PN: JP2004000070 SEQID: 16 unclaimed protein
- 14: PN: US20130052712 SEQID: 15 claimed protein
- 14: PN: WO03076596 SEQID: 14 unclaimed sequence
- 15: PN: KR20090132815 PAGE: 3 claimed sequence
- 15: PN: KR20090132911 SEQID: 110 claimed protein
- 15: PN: KR20160113372 SEQID: 15 claimed sequence
- 15: PN: KR20160129982 SEQID: 15 claimed sequence
- 15: PN: US6710030 SEQID: 15 unclaimed sequence
- 15: PN: WO2011025158 SEQID: 15 claimed sequence
- 15: PN: WO2023147053 SEQID: 59 claimed protein
- 16: PN: EP2455104 SEQID: 18 claimed protein
- 16: PN: JP2003210166 SEQID: 16 unclaimed protein
- 16: PN: JP2004049921 SEQID: 16 unclaimed protein
- 16: PN: US20190070313 SEQID: 16 claimed sequence
- 16: PN: WO2012065751 SEQID: 18 claimed protein
- 16: PN: WO2019046937 SEQID: 16 claimed protein
- 17: PN: KR20120114072 SEQID: 15 unclaimed protein
- 17: PN: WO2017171001 SEQID: 22 claimed protein
- 17: PN: WO2021231383 SEQID: 17 claimed protein
- 188: PN: WO2023004368 SEQID: 301 claimed protein
- 18: PN: JP2006087396 SEQID: 1 unclaimed protein
- 18: PN: WO2016022851 SEQID: 72 claimed protein
- 18: PN: WO2023147042 SEQID: 89 claimed protein
- 199: PN: WO2017040335 SEQID: 212 claimed protein
- 19: PN: US20090191645 SEQID: 19 unclaimed sequence
- 19: PN: US20120003201 SEQID: 17 claimed sequence
- 19: PN: WO2006089678 SEQID: 19 unclaimed sequence
- 1: PN: CN102145194 SEQID: 1 claimed sequence
- 1: PN: JP2009100679 SEQID: 1 unclaimed protein
- 1: PN: US20030059865 PAGE: 6 claimed protein
- 1: PN: US20110008443 SEQID: 1 claimed protein
- 1: PN: WO0025583 PAGE: 17 unclaimed sequence
- SCHEMBL2790805
- Gly-arg-gly-asp-ser-pro
- CHEMBL6602
- HY-P0290
- 91037-75-1
- NCGC00167214-01
- MS-30494
- GRGDSP TFA
- (2S)-1-[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-guanidino-pentanoyl]amino]acetyl]amino]-4-hydroxy-4-oxo-butanoyl]amino]-3-hydroxy-propanoyl]pyrrolidine-2-carboxylic acid
- MFCD00076460
- (2S)-1-[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[(2-aminoacetyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-3-carboxypropanoyl]amino]-3-hydroxypropanoyl]pyrrolidine-2-carboxylic acid
- DA-53978
- Glycyl-L-arginylglycyl-L-aspartyl-L-seryl-L-proline
- MDL： MFCD00076460
- Inchi： 1S/C22H37N9O10/c23-8-15(33)28-11(3-1-5-26-22(24)25)18(37)27-9-16(34)29-12(7-17(35)36)19(38)30-13(10-32)20(39)31-6-2-4-14(31)21(40)41/h11-14,32H,1-10,23H2,(H,27,37)(H,28,33)(H,29,34)(H,30,38)(H,35,36)(H,40,41)(H4,24,25,26)/t11-,12-,13-,14-/m0/s1
- InChI Key： NTEDOEBWPRVVSG-XUXIUFHCSA-N
- SMILES： C(N1CCC[C@H]1C(=O)O)(=O)[C@H](CO)NC(=O)[C@H](CC(=O)O)NC(=O)CNC(=O)[C@@H](NC(=O)CN)CCCNC(N)=N

Computed Properties

Exact Mass: 587.26633841g/mol
Monoisotopic Mass: 587.26633841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 41
Rotatable Bond Count: 17
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -7.9
Topological Polar Surface Area: 322Å²

GRGDSP Security Information

Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

GRGDSP Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-P0290-5mg	GRGDSP	91037-75-1	99.91%	5mg	￥1040	2024-05-25
MedChemExpress	HY-P0290-10mg	GRGDSP	91037-75-1	99.91%	10mg	￥1584	2024-05-25
MedChemExpress	HY-P0290-25mg	GRGDSP	91037-75-1	99.91%	25mg	￥2880	2024-05-25
ChemScence	CS-7039-5mg	GRGDSP	91037-75-1		5mg	$160.0	2022-04-26
ChemScence	CS-7039-10mg	GRGDSP	91037-75-1		10mg	$290.0	2022-04-26
ChemScence	CS-7039-25mg	GRGDSP	91037-75-1		25mg	$640.0	2022-04-26
TRC	H253290-2.5mg	H-Gly-Arg-Gly-Asp-Ser-Pro-OH	91037-75-1		2.5mg	$ 335.00	2022-06-04
TRC	H253290-5mg	H-Gly-Arg-Gly-Asp-Ser-Pro-OH	91037-75-1		5mg	$ 655.00	2022-06-04
TRC	H253290-10mg	H-Gly-Arg-Gly-Asp-Ser-Pro-OH	91037-75-1		10mg	$ 1055.00	2022-06-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G876434-1mg	GRGDSP	91037-75-1	98%	1mg	￥956.00	2022-01-13

GRGDSP Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Related Categories

91037-75-1 (GRGDSP) Related Products

Recommended suppliers

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk